Cas no 5857-00-1 (2,4,6-tributylphenol)

• Product Name: 2,4,6-tributylphenol
• CAS No: 5857-00-1
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• CID: 948715
• PubChem ID: 79960
• Update Time: 2025-04-19

2,4,6-tributylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-tributylphenol
• 2,4,6-tri-butylphenol
• 5857-00-1
• SCHEMBL201692
• KHWQFISNNNRGLV-UHFFFAOYSA-N
• EINECS 227-480-6
• DTXSID50974126
• UNII-1UER63R69F
• Phenol, tributyl-
• Q27252909
• Phenol, 2,4,6-tributyl-
• NS00046476
• 1UER63R69F

• Inchi： 1S/C18H30O/c1-4-7-10-15-13-16(11-8-5-2)18(19)17(14-15)12-9-6-3/h13-14,19H,4-12H2,1-3H3
• InChI Key： KHWQFISNNNRGLV-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CCCC)CCCC)CCCC

Computed Properties

• Exact Mass: 262.2298
• Monoisotopic Mass: 262.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 7.2

Experimental Properties

• Density: 0.919
• Boiling Point: 363.5°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.504
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols